4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H17N3O2S/c1-20(2)12-6-4-11(5-7-12)16(21)19-17-18-14-9-8-13(22-3)10-15(14)23-17/h4-10H,1-3H3,(H,18,19,21)
• InChI Key: JKQLGXVTVGEKJT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)OC
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, also known as DMABN, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is a benzamide derivative that contains both dimethylamino and benzothiazolyl moieties. In

Scientific Research Applications

Corrosion Inhibition

One application of benzothiazole derivatives is in the field of corrosion inhibition. Hu et al. (2016) synthesized benzothiazole derivatives to study their effect against steel corrosion in acidic solutions. Their research found that these compounds offered higher inhibition efficiencies compared to previously reported inhibitors, demonstrating the potential of benzothiazole derivatives, including those similar in structure to 4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, in protecting metals from corrosion. These inhibitors work by adsorbing onto metal surfaces through both physical and chemical interactions (Hu et al., 2016).

Antimicrobial Activity

Another study by Badne et al. (2011) explored the synthesis of 2-substituted derivatives of benzothiazole for antimicrobial applications. Their work demonstrates the potential of these compounds in creating new antimicrobial agents, potentially offering new avenues for treating infections (Badne et al., 2011).

Anti-inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) investigated novel benzodifuranyl derivatives, including those related to benzothiazole structures, for their use as anti-inflammatory and analgesic agents. Their findings indicate that such compounds could serve as effective COX-2 inhibitors, offering a promising approach for the development of new pain management and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Anticancer Potential

Deep et al. (2016) synthesized a series of 4-thiazolidinone derivatives and evaluated their antimicrobial and anticancer potentials. Their research highlights the potential of these compounds in combating cancer, with certain derivatives showing promising activity against various cancer cell lines. This suggests that benzothiazole derivatives, through careful modification, can be tailored for anticancer applications (Deep et al., 2016).